Cas no 114820-27-8 (Cholesta-1,4-dien-26-oicacid, 18-(acetyloxy)-22-hydroxy-3-oxo-, d-lactone, (22R,25S)- (9CI))

• Product Name: Cholesta-1,4-dien-26-oicacid, 18-(acetyloxy)-22-hydroxy-3-oxo-, d-lactone, (22R,25S)- (9CI)
• CAS No: 114820-27-8
• MF: C₂₉H₄₀O₅
• MW: 468.62490940094
• CID: 177494
• Update Time: 2024-03-01

Cholesta-1,4-dien-26-oicacid, 18-(acetyloxy)-22-hydroxy-3-oxo-, d-lactone, (22R,25S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholesta-1,4-dien-26-oicacid, 18-(acetyloxy)-22-hydroxy-3-oxo-, d-lactone, (22R,25S)- (9CI)
• Minabeolide5
• Cholesta-1,4-dien-26-oic acid, 18-(acetyloxy)-22-hydroxy-3-oxo-, δ-lactone, (22R,25S)-

• Inchi： 1S/C29H40O5/c1-17-5-10-26(34-27(17)32)18(2)23-8-9-25-22-7-6-20-15-21(31)11-13-28(20,4)24(22)12-14-29(23,25)16-33-19(3)30/h11,13,15,17-18,22-26H,5-10,12,14,16H2,1-4H3
• InChI Key： KMDRJFYWGCLAGL-UHFFFAOYSA-N
• SMILES： CC(C1OC(=O)C(C)CC1)C1C2(C(C3C(CC2)C2(C(=CC(C=C2)=O)CC3)C)CC1)COC(=O)C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 606.3±28.0 °C(Predicted)
• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives